Cas no 1346544-42-0 (1-[6-(Trifluoromethyl)-2-pyridyl]cyclopropanecarbonitrile)

• Product Name: 1-[6-(Trifluoromethyl)-2-pyridyl]cyclopropanecarbonitrile
• CAS No: 1346544-42-0
• MF: C₁₀H₇F₃N₂
• MW: 212.171192407608
• CID: 5159311
• Update Time: 2025-11-01

1-[6-(Trifluoromethyl)-2-pyridyl]cyclopropanecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-[6-(Trifluoromethyl)-2-pyridyl]cyclopropanecarbonitrile

• Inchi： 1S/C10H7F3N2/c11-10(12,13)8-3-1-2-7(15-8)9(6-14)4-5-9/h1-3H,4-5H2
• InChI Key： ZMKIXQIEAJXVQB-UHFFFAOYSA-N
• SMILES： C1(C2=NC(C(F)(F)F)=CC=C2)(C#N)CC1

Additional information on 1-[6-(Trifluoromethyl)-2-pyridyl]cyclopropanecarbonitrile

Professional Introduction to Compound with CAS No. 1346544-42-0 and Product Name: 1-[6-(Trifluoromethyl)-2-pyridyl]cyclopropanecarbonitrile

The compound identified by the CAS number 1346544-42-0 and the product name 1-[6-(Trifluoromethyl)-2-pyridyl]cyclopropanecarbonitrile represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of a trifluoromethyl group and a pyridyl moiety in its molecular structure imparts distinct electronic and steric properties, making it a valuable candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the development of novel heterocyclic compounds, particularly those incorporating nitrogen-containing heterocycles such as pyridine derivatives. The 1-[6-(Trifluoromethyl)-2-pyridyl]cyclopropanecarbonitrile molecule exemplifies this trend, combining the rigidity of the cyclopropane ring with the electronic richness of the pyridine ring. This structural configuration not only enhances the compound's binding affinity to biological targets but also improves its metabolic stability, crucial factors in drug design.

The trifluoromethyl group is a well-documented pharmacophore that significantly influences the pharmacokinetic and pharmacodynamic properties of molecules. Its electron-withdrawing nature increases lipophilicity and metabolic stability, while also enhancing binding interactions with biological receptors. In the context of 1-[6-(Trifluoromethyl)-2-pyridyl]cyclopropanecarbonitrile, this group likely contributes to optimizing the compound's interaction with target enzymes and receptors, thereby improving its therapeutic efficacy.

Recent studies have highlighted the role of cyclopropane-containing compounds in drug development. The cyclopropane ring, being a three-membered saturated carbon ring, introduces conformational constraints that can enhance binding specificity. This structural motif has been successfully incorporated into various therapeutic agents, demonstrating its utility in modulating biological activity. The incorporation of a nitrile group further enhances the compound's electronic properties, making it a versatile scaffold for further derivatization and optimization.

The pyridine ring in 1-[6-(Trifluoromethyl)-2-pyridyl]cyclopropanecarbonitrile serves as an important pharmacophoric element, facilitating interactions with biological targets such as enzymes and receptors. Pyridine derivatives are widely recognized for their role in medicinal chemistry due to their ability to modulate various biological pathways. The specific substitution pattern on the pyridine ring in this compound not only enhances its binding affinity but also contributes to its selectivity towards particular biological targets.

Current research efforts are focused on leveraging computational methods and high-throughput screening to identify novel bioactive compounds. The structural features of 1-[6-(Trifluoromethyl)-2-pyridyl]cyclopropanecarbonitrile make it an attractive candidate for such studies. Computational modeling has shown that this compound can effectively interact with key enzymes involved in various disease pathways, suggesting its potential as a lead compound for drug development.

Moreover, the synthesis of this compound exemplifies the growing trend towards green chemistry principles in pharmaceutical research. Modern synthetic methodologies emphasize efficiency, sustainability, and minimal environmental impact. The synthesis of 1-[6-(Trifluoromethyl)-2-pyridyl]cyclopropanecarbonitrile adheres to these principles, utilizing optimized reaction conditions that minimize waste and energy consumption.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structural features make it suitable for use as an intermediate in the synthesis of more complex molecules, including agrochemicals and specialty chemicals. The versatility of this compound underscores its importance as a building block in synthetic chemistry.

In conclusion, 1-[6-(Trifluoromethyl)-2-pyridyl]cyclopropanecarbonitrile, identified by CAS number 1346544-42-0, represents a significant advancement in pharmaceutical chemistry. Its unique structural features, including the presence of a trifluoromethyl group and a pyridyl moiety, make it a valuable candidate for further exploration in drug discovery and synthetic chemistry. The growing body of research on this compound highlights its potential as a lead molecule for developing novel therapeutic agents.